Cas no 1552229-25-0 (Octahydro-2-oxo-3aH-indole-3a-carboxylic acid)
Octahydro-2-oxo-3aH-indole-3a-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Octahydro-2-oxo-3aH-indole-3a-carboxylic acid
-
- Inchi: 1S/C9H13NO3/c11-7-5-9(8(12)13)4-2-1-3-6(9)10-7/h6H,1-5H2,(H,10,11)(H,12,13)
- InChI Key: RLMDDKLJTIBXGL-UHFFFAOYSA-N
- SMILES: N1C2C(C(O)=O)(CCCC2)CC1=O
Experimental Properties
- Density: 1.306±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 443.3±38.0 °C(Predicted)
- pka: 4.39±0.20(Predicted)
Octahydro-2-oxo-3aH-indole-3a-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658849-1.0g |
2-oxo-octahydro-1H-indole-3a-carboxylic acid |
1552229-25-0 | 1.0g |
$1133.0 | 2023-03-11 | ||
| Enamine | EN300-658849-2.5g |
2-oxo-octahydro-1H-indole-3a-carboxylic acid |
1552229-25-0 | 2.5g |
$2347.0 | 2023-03-11 | ||
| Enamine | EN300-658849-5.0g |
2-oxo-octahydro-1H-indole-3a-carboxylic acid |
1552229-25-0 | 5.0g |
$2976.0 | 2023-03-11 | ||
| Enamine | EN300-658849-10.0g |
2-oxo-octahydro-1H-indole-3a-carboxylic acid |
1552229-25-0 | 10.0g |
$3742.0 | 2023-03-11 |
Octahydro-2-oxo-3aH-indole-3a-carboxylic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Octahydro-2-oxo-3aH-indole-3a-carboxylic acid
Recent Advances in the Study of Octahydro-2-oxo-3aH-indole-3a-carboxylic acid (CAS: 1552229-25-0)
Octahydro-2-oxo-3aH-indole-3a-carboxylic acid (CAS: 1552229-25-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its applications, mechanisms of action, and future prospects in drug discovery and development.
One of the most notable advancements in the study of Octahydro-2-oxo-3aH-indole-3a-carboxylic acid is its application in the synthesis of peptidomimetics and small molecule inhibitors. Researchers have demonstrated that this compound serves as a versatile building block for the construction of complex heterocyclic frameworks, which are often found in drugs targeting neurological disorders and inflammatory diseases. A recent study published in the Journal of Medicinal Chemistry detailed the use of this compound in the development of novel inhibitors for enzymes involved in neurodegenerative pathways, showcasing its potential in addressing unmet medical needs.
In addition to its synthetic utility, Octahydro-2-oxo-3aH-indole-3a-carboxylic acid has been investigated for its intrinsic biological activity. Preliminary in vitro and in vivo studies have suggested that this compound may exhibit anti-inflammatory and neuroprotective properties. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity in reducing oxidative stress and inflammation in neuronal cells, indicating its potential as a lead compound for the treatment of conditions such as Alzheimer's disease and multiple sclerosis.
The mechanistic insights into the biological effects of Octahydro-2-oxo-3aH-indole-3a-carboxylic acid are also being elucidated. Recent research has focused on its interaction with specific protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. Molecular docking and dynamics simulations have revealed that this compound can bind to allosteric sites on these proteins, modulating their activity in a selective manner. These findings open new avenues for the design of targeted therapies with reduced off-target effects.
Despite these promising developments, challenges remain in the optimization and clinical translation of Octahydro-2-oxo-3aH-indole-3a-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable drug candidates.
In conclusion, Octahydro-2-oxo-3aH-indole-3a-carboxylic acid (CAS: 1552229-25-0) represents a promising scaffold in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential impact on the pharmaceutical industry. Continued research into its applications and mechanisms will undoubtedly yield valuable insights and contribute to the advancement of novel therapeutics for complex diseases.
1552229-25-0 (Octahydro-2-oxo-3aH-indole-3a-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)